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The Unseen Threat: A Comparative Guide to
Low-Cost Ozone Sensor Performance

A deep dive into the performance of affordable ozone sensing technology against established
reference instruments, offering researchers, scientists, and drug development professionals a
clear, data-driven assessment for informed decision-making.

Ground-level ozone (03), a key component of smog, poses significant health risks and is a
critical parameter in environmental and atmospheric research. While regulatory monitoring
networks provide high-quality data, their sparse distribution limits granular spatial and temporal
resolution. The advent of low-cost sensors (LCS) for ozone monitoring presents a compelling
opportunity to supplement these networks, offering the potential for widespread, high-density
measurements. However, the data quality of these sensors is a significant concern. This guide
provides an objective comparison of the performance of common low-cost ozone sensors
against regulatory-grade reference instruments, supported by experimental data and detailed
protocols.

Performance Under Scrutiny: A Quantitative
Comparison

The performance of low-cost ozone sensors is not uniform and is significantly influenced by
sensor type, calibration method, and environmental conditions.[1][2] Electrochemical and
metal-oxide sensors are the most common types of low-cost ozone sensors, each with distinct
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characteristics.[3][4] To provide a clear comparison, the following table summarizes key
performance metrics from various studies where low-cost sensors were co-located with and
evaluated against reference monitors. The coefficient of determination (R2), Mean Absolute
Error (MAE), and Root Mean Square Error (RMSE) are presented to quantify the agreement
between the low-cost sensors and the reference instruments.
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Note: Direct comparison between studies should be made with caution due to variations in

environmental conditions, concentration ranges, and the specific reference instruments used.

The conversion from pg/ms to ppb for the ZPHS01B module is approximated and depends on

temperature and pressure.
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The Path to Reliable Data: Experimental Protocols

The validation of low-cost 0zone sensors is a critical step to ensure data quality and reliability.
The following protocols outline the key experimental procedures for assessing the performance
of these sensors against reference instruments.[5][6][7]

Co-location with Reference Instruments

o Objective: To compare the measurements of low-cost sensors with those of a Federal
Reference Method (FRM) or Federal Equivalent Method (FEM) ozone analyzer under real-
world ambient conditions.[7]

e Procedure:

o Install the low-cost sensor package(s) in close proximity to the inlet of a regulatory-grade
0zone monitor at an existing air quality monitoring station.[6][7]

o Ensure that the low-cost sensors are housed in a protective enclosure that allows for
adequate air flow while shielding them from direct precipitation and extreme weather.

o Operate both the low-cost sensors and the reference instrument continuously for an
extended period, ideally encompassing a range of meteorological conditions and ozone
concentrations. A testing period of at least three months is recommended to capture
diurnal and seasonal variations.[5]

o Collect data from both systems at a high temporal resolution (e.g., 1-minute or 5-minute
intervals), which can then be averaged to match the typical hourly output of reference
monitors.[7]

Data Acquisition and Pre-processing

o Objective: To collect, synchronize, and prepare the data from both the low-cost sensors and
the reference instrument for analysis.

e Procedure:

o Establish a robust data logging system for the low-cost sensors to continuously record
ozone concentrations, as well as meteorological parameters such as temperature and
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relative humidity, which are known to influence sensor performance.[1][2]

o Obtain the corresponding data from the reference instrument for the same time period.

o Perform time synchronization between the datasets from the low-cost sensors and the
reference instrument to ensure accurate one-to-one comparisons.

o Handle missing data and remove outliers resulting from sensor malfunctions or other
identifiable errors.

Calibration and Performance Evaluation

o Objective: To develop a calibration model to correct the raw low-cost sensor data and to
guantify the sensor's performance.

e Procedure:

o Divide the co-location dataset into a training set and a testing (or validation) set. The
training set will be used to build the calibration model, and the testing set will be used to
evaluate its performance on unseen data.[7]

o Calibration Models:

» Simple Linear Regression (SLR): A basic calibration model that relates the low-cost
sensor's response to the reference instrument's concentration.

= Multiple Linear Regression (MLR): An extension of SLR that incorporates other
variables, such as temperature and relative humidity, to improve the correction.[1]

» Machine Learning Models: Advanced algorithms like Random Forest (RF) and Long
Short-Term Memory (LSTM) neural networks can capture more complex, non-linear
relationships between the sensor's response, environmental variables, and the true
ozone concentration.[1][4]

o Performance Metrics:

» Coefficient of Determination (R?): Indicates how well the calibrated low-cost sensor data
correlates with the reference instrument data. Values closer to 1 indicate a stronger
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correlation.[1][2]

= Mean Absolute Error (MAE): The average of the absolute differences between the
calibrated sensor readings and the reference measurements, expressed in the same
units as the measurement (e.g., ppb).[3][4]

» Root Mean Square Error (RMSE): Represents the standard deviation of the prediction
errors, providing a measure of the magnitude of the errors.[1]

Visualizing the Validation Workflow

To better illustrate the logical flow of assessing low-cost ozone sensors, the following diagram
outlines the key stages of the experimental and data analysis process.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/7722087
https://pmc.ncbi.nlm.nih.gov/articles/PMC8835131/
https://amt.copernicus.org/articles/18/4357/2025/
https://amt.copernicus.org/articles/18/4357/2025/amt-18-4357-2025.pdf
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/7722087
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Phase 1: Field Deployment

Select Low-Cost
Ozone Sensor

l

Co-locate with Reference
Instrument at Monitoring Site

Phase 2: Data Coll¢ction & Processing

Simultaneous Data Acquisition
(LCS & Reference)

l

Data Synchronization
& Cleaning

Phase 3: Model Development & Evaluation

Split Data into
Training & Testing Sets

'

Develop Calibration Model
(e.g., MLR, Random Forest)

l

Evaluate Model Performance
(R2, MAE, RMSE)

Phase 4: ]vieporting

Generate Performance
Comparison Report

Click to download full resolution via product page

Caption: Experimental workflow for validating low-cost ozone sensors.
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Conclusion

Low-cost ozone sensors hold immense promise for enhancing air quality monitoring networks.
However, their performance is highly variable and requires rigorous evaluation before their data
can be used with confidence. This guide has demonstrated that while raw sensor data may not
meet regulatory standards, the application of appropriate calibration models, particularly
machine learning algorithms that account for environmental influences, can significantly
improve their accuracy.[1][4] By following standardized experimental protocols for co-location
and performance evaluation, researchers and other professionals can make informed decisions
about the selection and deployment of low-cost ozone sensors for their specific applications.
The continued development of sensor technology and advanced calibration techniques will
undoubtedly expand the utility of these instruments in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167849#assessing-the-performance-of-low-cost-
0zone-sensors-against-reference-instruments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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